Cas no 28069-01-4 (2,3-Butanediol,1,4-bis[(2-chloroethyl)amino]-, hydrochloride (1:2), (2R,3R)-rel-)

2,3-Butanediol,1,4-bis[(2-chloroethyl)amino]-, hydrochloride (1:2), (2R,3R)-rel- structure
28069-01-4 structure
Product Name:2,3-Butanediol,1,4-bis[(2-chloroethyl)amino]-, hydrochloride (1:2), (2R,3R)-rel-
CAS No:28069-01-4
MF:C8H19Cl3N2O2
MW:281.607659578323
CID:262328
PubChem ID:24185242
Update Time:2025-04-19

2,3-Butanediol,1,4-bis[(2-chloroethyl)amino]-, hydrochloride (1:2), (2R,3R)-rel- Chemical and Physical Properties

Names and Identifiers

    • 2,3-Butanediol,1,4-bis[(2-chloroethyl)amino]-, hydrochloride (1:2), (2R,3R)-rel-
    • 2,3-Butanediol, dl-1,4-bis[(2-chloroethyl)amino]-, dihydrochloride
    • 1,4-Bis-< 2-chlor-ethylamino> -1,4-didesoxy-erythrit Dihydrobromid
    • 1,4-Bis-< 2-chlor-ethylamino> -1,4-didesoxy-erythrit Dihydrochlorid
    • erythro-2, 1,4-bis(2-bromoethylamino)-, dihydrobromide
    • meso-1,4-Bis-(2-brom-aethylamino)-butan-2,3-diol, Dihydrochlorid
    • meso-1,4-Bis-(2-chlor-aethylamino)-butan-2,3-diol, Dihydrochlorid
    • MP 605
    • NSC44434
    • 2, 1,4-bis[(2-dichloroethyl)amino]-, dihydrochloride-, D-
    • 2, 1,4-bis[(2-chloroethyl)amino]-, dihydrochloride, (R-(R*,S*))-
    • NSC-39071
    • NSC39071
    • MP 1416
    • 28069-01-4
    • NSC 39071
    • d-2, 1,4-bis(2-chloroethylamino)-, dihydrochloride
    • 24885-81-2
    • NSC83290
    • 2, 1,4-bis[(2-chloroethyl)amino]-, dihydrochloride (R*,R*)-(+-)-
    • 2, dl-1,4-bis[(2-chloroethyl)amino]-, dihydrochloride
    • 2, 1,4-bis[(2-chloroethyl)amino]-, dihydrochloride DL-
    • NSC-83290
    • Inchi: 1S/C8H18Cl2N2O2.ClH/c9-1-3-11-5-7(13)8(14)6-12-4-2-10;/h7-8,11-14H,1-6H2;1H/t7-,8-;/m1./s1
    • InChI Key: RRGQNXVHMVLYGG-SCLLHFNJSA-N
    • SMILES: ClCCNC[C@H]([C@@H](CNCCCl)O)O.Cl

Computed Properties

  • Exact Mass: 280.05100
  • Monoisotopic Mass: 280.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 9
  • Complexity: 116
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.5A^2

Experimental Properties

  • Density: 1.245
  • Boiling Point: 420.9°Cat760mmHg
  • Flash Point: 208.3°C
  • Refractive Index: 1.511
  • PSA: 64.52000
  • LogP: 0.94880
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